Cas no 2137637-43-3 (3-(2-Fluoro-3-methylphenyl)-1,2-oxazole)

• Product Name: 3-(2-Fluoro-3-methylphenyl)-1,2-oxazole
• CAS No: 2137637-43-3
• MF: C₁₀H₈FNO
• MW: 177.175025939941
• CID: 5258023
• Update Time: 2025-10-28

3-(2-Fluoro-3-methylphenyl)-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluoro-3-methylphenyl)-1,2-oxazole
• Isoxazole, 3-(2-fluoro-3-methylphenyl)-
• 3-(2-Fluoro-3-methylphenyl)-1,2-oxazole

• Inchi： 1S/C10H8FNO/c1-7-3-2-4-8(10(7)11)9-5-6-13-12-9/h2-6H,1H3
• InChI Key： BZSNUFFOAUCXNI-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=CC=C1C1C=CON=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• XLogP3: 2.5
• Topological Polar Surface Area: 26

Additional information on 3-(2-Fluoro-3-methylphenyl)-1,2-oxazole

Comprehensive Overview of 3-(2-Fluoro-3-methylphenyl)-1,2-oxazole (CAS No. 2137637-43-3)

3-(2-Fluoro-3-methylphenyl)-1,2-oxazole is a specialized organic compound with the CAS registry number 2137637-43-3. This heterocyclic molecule features a 1,2-oxazole ring linked to a 2-fluoro-3-methylphenyl group, making it a subject of interest in pharmaceutical and agrochemical research. Its unique structural attributes, including the fluorine substitution and methyl group, contribute to its potential applications in drug discovery and material science.

In recent years, the demand for fluorinated heterocycles like 3-(2-Fluoro-3-methylphenyl)-1,2-oxazole has surged due to their enhanced bioavailability and metabolic stability. Researchers are particularly intrigued by its role as a bioisostere in medicinal chemistry, where it can replace traditional aromatic rings to improve drug efficacy. The compound's CAS No. 2137637-43-3 is frequently searched in academic databases, reflecting its growing relevance in high-throughput screening and targeted therapy development.

From a synthetic perspective, 3-(2-Fluoro-3-methylphenyl)-1,2-oxazole is synthesized via cyclization reactions involving fluorinated precursors. Its 1,2-oxazole core is known for its versatility in forming hydrogen bonds, a property leveraged in ligand design for enzyme inhibition. The compound's lipophilicity and electron-withdrawing characteristics are also critical in optimizing ADME profiles (Absorption, Distribution, Metabolism, Excretion) of lead compounds.

Environmental and regulatory considerations are increasingly shaping the discourse around fluorinated compounds. While 3-(2-Fluoro-3-methylphenyl)-1,2-oxazole is not classified as hazardous, its persistence in ecosystems warrants careful handling. Industry trends emphasize green chemistry approaches to minimize waste during synthesis, aligning with global sustainability goals.

In the context of AI-driven drug discovery, CAS No. 2137637-43-3 has been featured in machine learning models predicting molecular interactions. Its structural fingerprints are archived in cheminformatics libraries, aiding virtual screening campaigns. This intersection of computational chemistry and experimental validation underscores its potential in precision medicine.

Market analysts note rising investments in fluorine-containing pharmaceuticals, with 3-(2-Fluoro-3-methylphenyl)-1,2-oxazole positioned as a key intermediate. Patent filings highlight its utility in kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, addressing unmet medical needs in oncology and neurology.

To conclude, 3-(2-Fluoro-3-methylphenyl)-1,2-oxazole (CAS No. 2137637-43-3) exemplifies the innovation driving modern heterocyclic chemistry. Its multifaceted applications—from drug design to material engineering—make it a compound of enduring scientific and industrial value. Future research will likely explore its derivatives for next-generation therapeutics and smart materials.